2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Product Name, component content, use to, packing
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | N1001-5g |
N-Naphthalen-1-yl-formamide |
6330-51-4 | 98.0%(GC) | 5g |
￥390.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | N1001-25g |
N-Naphthalen-1-yl-formamide |
6330-51-4 | 98.0%(GC) | 25g |
￥1590.0 | 2022-06-10 | |
| Fluorochem | 015700-5g |
N-Naphthalen-1-yl-formamide |
6330-51-4 | >98.0%(GC) | 5g |
￡75.00 | 2022-03-01 | |
| Fluorochem | 015700-25g |
N-Naphthalen-1-yl-formamide |
6330-51-4 | >98.0%(GC) | 25g |
￡256.00 | 2022-03-01 | |
| Chemenu | CM239054-25g |
N-(Naphthalen-1-yl)formamide |
6330-51-4 | 95% | 25g |
$405 | 2021-08-04 | |
| TRC | N378453-50mg |
N-Naphthalen-1-yl-formamide |
6330-51-4 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N378453-100mg |
N-Naphthalen-1-yl-formamide |
6330-51-4 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N378453-500mg |
N-Naphthalen-1-yl-formamide |
6330-51-4 | 500mg |
$ 95.00 | 2022-06-03 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N159410-1g |
N-Naphthalen-1-yl-formamide |
6330-51-4 | 98% | 1g |
¥136.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N159410-25G |
N-Naphthalen-1-yl-formamide |
6330-51-4 | 98% | 25g |
¥1521.90 | 2023-09-01 |
Audited Supplier
N-Naphthalen-1-yl-formamide (CAS No. 6330-51-4), also known as 1-Naphthylformamide, is a specialized organic compound with significant relevance in pharmaceutical intermediates, agrochemical synthesis, and material science. Its molecular structure, featuring a naphthalene ring bonded to a formamide group, grants it unique reactivity and functional versatility. This article delves into its physicochemical properties, synthetic pathways, and emerging applications while addressing trending queries like "sustainable synthesis of naphthalene derivatives" and "bioactive formamide compounds."
The compound's crystalline solid form, with a melting point of 142–144°C, makes it suitable for precision applications. Recent studies highlight its role as a precursor for fluorescent dyes and OLED materials, aligning with the growing demand for energy-efficient displays. Researchers are also exploring its potential in catalysis, particularly in cross-coupling reactions, a hotspot in green chemistry forums. Notably, its low toxicity profile (non-hazardous under standard conditions) enhances its appeal for industrial use.
In pharmaceuticals, N-Naphthalen-1-yl-formamide serves as a scaffold for anticancer drug candidates, addressing searches like "naphthalene-based therapeutics 2024." Its ability to modulate protein-protein interactions has sparked interest in drug discovery pipelines. Meanwhile, agrochemical innovators leverage its structure to develop next-generation pesticides with reduced environmental persistence, responding to queries such as "eco-friendly crop protection agents."
Synthetic methodologies for CAS No. 6330-51-4 often involve Ugi-type reactions or naphthylamine formylation, topics frequently searched in academic databases. Recent advancements emphasize solvent-free synthesis and microwave-assisted techniques, reflecting the industry's shift toward sustainable practices. Analytical characterization via HPLC-MS and NMR spectroscopy ensures batch consistency, a critical concern for quality-conscious buyers.
Market trends indicate rising demand for high-purity N-Naphthalen-1-yl-formamide (>98%), driven by stringent regulatory standards in electronics and medicine. Suppliers increasingly highlight ISO-certified production and traceability documentation to meet compliance needs. For researchers, resources like "spectral data for 1-Naphthylformamide" or "scaling up formamide derivatives" are among the top search keywords, underscoring the need for accessible technical data.
Environmental considerations are paramount, with lifecycle assessments of naphthalene derivatives gaining traction. The compound's biodegradability and non-bioaccumulation properties position it favorably compared to halogenated alternatives. Regulatory filings under REACH and EPA frameworks confirm its safe handling protocols, a frequent query among industrial users.
Future directions include exploring N-Naphthalen-1-yl-formamide in supramolecular chemistry and nanomaterial templating, areas generating buzz in scientific communities. Collaborative projects between academia and manufacturers aim to optimize cost-effective production routes, addressing search terms like "bulk suppliers of CAS 6330-51-4." As innovation accelerates, this compound continues to bridge gaps between traditional organic chemistry and cutting-edge applications.
